2-bromo-5-methoxy-N-(2-methoxy-2-phenylbutyl)benzamide

• IUPAC Name: 2-bromo-5-methoxy-N-(2-methoxy-2-phenylbutyl)benzamide
• InChI: InChI=1S/C19H22BrNO3/c1-4-19(24-3,14-8-6-5-7-9-14)13-21-18(22)16-12-15(23-2)10-11-17(16)20/h5-12H,4,13H2,1-3H3,(H,21,22)
• InChI Key: SZRYTTHZGPDXJM-UHFFFAOYSA-N
• Canonical SMILES: CCC(CNC(=O)C1=C(C=CC(=C1)OC)Br)(C2=CC=CC=C2)OC
• Molecular Formula: C19H22BrNO3
• Molecular Weight: 392.3 g/mol
• CAS No.: 1796946-17-2

Description

The compound is a benzamide derivative, which are often used in the synthesis of various organic compounds.

Molecular Structure Analysis

The molecular structure of similar compounds suggests that it would have a benzene ring substituted with bromo, methoxy, and N-(2-methoxy-2-phenylbutyl) groups.

Chemical Reactions Analysis

Benzamide derivatives can undergo various chemical reactions, but the specific reactions would depend on the exact structure and conditions.

Physical and Chemical Properties Analysis

Based on similar compounds, it’s likely that this compound would be a solid at room temperature. Other physical and chemical properties would depend on the exact structure of the compound.

Scientific Research Applications

Metabolism and Pharmacokinetics Studies

• Study on Metabolism in Rats : A study conducted by Kanamori et al. (2002) explored the metabolism of a structurally related compound, 4-bromo-2,5-dimethoxyphenethylamine (2C-B), in rats. The research involved identifying urinary metabolites, suggesting potential metabolic pathways for similar bromo-methoxy benzamide compounds (Kanamori et al., 2002).

Chemical Synthesis and Functionalization

• Regioselective Bromination and Functionalization : Research by Fan et al. (2007) involved regioselective bromination and functionalization of a stable synthetic bacteriochlorin, highlighting the potential for precise chemical modification in related bromo-methoxy benzamide compounds (Fan, Taniguchi & Lindsey, 2007).

Anticonvulsant Activity

• Synthesis and Anticonvulsant Activity : A study by Mussoi et al. (1996) synthesized a series of benzamides, including compounds with bromo analogues, and evaluated them for anticonvulsant activity. This indicates the relevance of bromo-methoxy benzamides in developing anticonvulsant drugs (Mussoi et al., 1996).

Imaging and Diagnostics

• Radioiodinated N-(2-diethylaminoethyl)benzamide Derivatives : Research by Eisenhut et al. (2000) on radioiodinated benzamides for melanoma imaging implicates the potential use of bromo-methoxy benzamides in diagnostic imaging (Eisenhut et al., 2000).

Antimicrobial Activity

• Novel N-(2-bromo-phenyl)-2-hydroxy-benzamide Derivatives : Ienascu et al. (2018) synthesized derivatives of N-(2-bromo-phenyl)-2-hydroxy-benzamide, exhibiting antifungal activity. This suggests the potential antimicrobial applications of similar bromo-methoxy benzamides (Ienascu et al., 2018).

Safety and Hazards

Benzamide derivatives can cause skin and eye irritation, and may be harmful if swallowed or inhaled. Proper safety measures should be taken when handling these compounds.